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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555092

An In-depth Technical Guide to Vat Brown 1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of Vat Brown 1, an anthraquinone-based vat dye. The information
is intended for researchers, scientists, and professionals in drug development and related fields
who require detailed technical information on this compound.

Chemical Structure and Identification

Vat Brown 1, also known as C.I. 70800, is a complex polycyclic aromatic compound. Its
chemical structure is based on an anthraguinone framework.

Chemical Identifiers
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Identifier Value

IUPAC Name Not consistently available in literature
CAS Number 2475-33-4[1][2][3]

C.l. Number 70800[2][4]

Molecular Formula

Ca2H18N206[2][4][5]

Molecular Weight 646.60 g/mol [1][2][4]
InChl Key DCYIADGZPJOOFN-UHFFFAOYSA-N[1]
Vat Navy Brown BR, Vat Brown BR, Vat Brown
2R, Cibanon Brown BR, Anthramar Brown BR,
Synonyms

Dycosthren Brown BR, Mikethrene Brown BR[3]
[61[7]

Physicochemical Properties

Vat Brown 1 is a dark brown or deep red powder.[2][5] It is characterized by its insolubility in

water and most common organic solvents under ambient conditions.

Table of Physicochemical Properties

Property

Value

Physical State

Powder[2][5]

Color

Dark brown, Reddish-brown[6]

Solubility

Insoluble in water and cold xylene; Slightly

soluble in hot tetralin and hot xylene[4][5][6]

Behavior in Concentrated Sulfuric Acid

Greenish-gray or Copenhagen green, with a

brown precipitate upon dilution[4][6]

Leuco Form Color (Alkaline Reduction)

Yellowish-brown[5][6]

Leuco Form Color (Acid Reduction)

Dark olive[4][6]
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Synthesis of Vat Brown 1

The synthesis of Vat Brown 1 is a multi-step process that underscores the complexity of vat
dye manufacturing. One documented method involves the condensation of 1,4-
diaminoanthraquinone with two molecules of 1-bromoanthracene-9,10-dione, followed by a
ring-closure reaction.[4] A more intricate, seven-step synthesis has also been reported, which,
while having a low overall yield, provides a detailed pathway.[8]

Experimental Protocol: A Representative Synthesis
Pathway

The following protocol is a generalized representation based on described synthetic routes.[8]
[9][10] Researchers should consult specific literature for precise reaction conditions and safety
protocols.

Step 1: Preparation of 1-Amino-5-benzamidoanthraquinone
e 1 5-diaminoanthraquinone is partially acylated using benzoyl chloride.

e The resulting mixture of mono- and di-acylated products undergoes acidic hydrolysis to yield
1-amino-5-benzamidoanthraquinone.[9][10]

Step 2: Preparation of 1-Benzoylamino-4-bromoanthraquinone

e l-aminoanthraquinone is acylated with benzoyl chloride to produce 1-
benzamidoanthraquinone.

e The product is then brominated to yield 1-benzoylamino-4-bromoanthraquinone.[9][10]
Step 3: Condensation

e The two intermediates, 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-
bromoanthraquinone, are condensed in a high-boiling solvent such as nitrobenzene.[9]

Step 4: Ring Closure (Carbazolation)

e The condensation product is subjected to a ring-closure reaction in the presence of a Lewis
acid like aluminum chloride in a solvent such as pyridine to form the final Vat Brown 1
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molecule.[8]
Step 5: Purification

e The crude product is purified through a series of washing and filtration steps to remove
impurities.

Synthesis Pathway Diagram
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Intermediate 1 Synthesis

Intermediate 2 Synthesis

Benzoyl Chloride m Bromine : - >
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Vat Brown 1 Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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